Cas no 1517882-96-0 (3-(5-aminopyrimidin-4-yl)oxypropan-1-ol)

• Product Name: 3-(5-aminopyrimidin-4-yl)oxypropan-1-ol
• CAS No: 1517882-96-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6525894
• PubChem ID: 79918032
• Update Time: 2025-05-19

3-(5-aminopyrimidin-4-yl)oxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-aminopyrimidin-4-yl)oxypropan-1-ol
• AKOS018477544
• EN300-1295864
• 3-[(5-aminopyrimidin-4-yl)oxy]propan-1-ol
• 1517882-96-0

• Inchi： 1S/C7H11N3O2/c8-6-4-9-5-10-7(6)12-3-1-2-11/h4-5,11H,1-3,8H2
• InChI Key： NHVRWMRYOUBZSE-UHFFFAOYSA-N
• SMILES： O(C1C(=CN=CN=1)N)CCCO

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 3-(5-aminopyrimidin-4-yl)oxypropan-1-ol

Professional Introduction to 3-(5-aminopyrimidin-4-yl)oxypropan-1-ol (CAS No. 1517882-96-0)

3-(5-aminopyrimidin-4-yl)oxypropan-1-ol, identified by its Chemical Abstracts Service number CAS No. 1517882-96-0, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered attention due to its structural features and potential applications in drug discovery and development. The presence of both an aminopyrimidine moiety and an hydroxyl group provides a versatile scaffold for further chemical modifications, making it a valuable intermediate in synthesizing novel therapeutic agents.

The aminopyrimidine core is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of kinase inhibitors, antiviral agents, and anticancer drugs. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it particularly useful in drug design. In particular, the 5-amino substituent on the pyrimidine ring offers a site for functionalization, enabling the creation of derivatives with enhanced biological activity and selectivity.

The hydroxyl group at the propan-1-ol position provides another avenue for chemical manipulation, allowing for the introduction of various functional groups such as esters, ethers, or amides. These modifications can significantly influence the pharmacokinetic properties of the compound, including its solubility, stability, and metabolic pathways. Such flexibility is crucial in optimizing drug candidates for clinical use.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a critical role in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. The structural motif of 3-(5-aminop-pyrimidinyl)oxypropan-1-ol makes it a promising candidate for designing PPI modulators. By leveraging computational chemistry and high-throughput screening techniques, researchers have identified several derivatives of this compound that exhibit inhibitory activity against specific PPIs.

One notable area of research involves the development of antiviral agents based on 3-(5-aminop-pyrimidinyl)oxypropan-1-ol derivatives. The pyrimidine scaffold is known to mimic natural nucleobases, allowing it to interfere with viral replication processes. For instance, studies have shown that certain analogs of this compound can inhibit the replication of RNA viruses by competing with natural nucleosides for incorporation into viral genomes. This mechanism of action has opened up new avenues for developing antiviral therapies against emerging infectious diseases.

The synthesis of 3-(5-aminop-pyrimidinyl)oxypropan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies to introduce the desired functional groups. Advances in synthetic methodologies have enabled the efficient preparation of complex derivatives, facilitating their exploration in preclinical studies.

The pharmacological profile of 3-(5-aminop-pyrimidinyl)oxypropan-1-ol has been extensively studied in vitro using various cell-based assays. These studies have revealed potential activities such as kinase inhibition, DNA intercalation, and modulation of cell signaling pathways. For example, derivatives of this compound have shown inhibitory effects on tyrosine kinases, which are overexpressed in many cancer cells and contribute to tumor growth and metastasis. Such findings highlight its therapeutic potential in oncology research.

In addition to its applications in oncology, 3-(5-aminop-pyrimidinyl)oxypropan-1-ol has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and cardiovascular conditions. By targeting inflammatory pathways such as NFκB and MAPK signaling, this compound and its derivatives may offer novel therapeutic strategies for managing inflammation-related pathologies.

The development of 3-(5-aminop-pyrimidinyl)oxypropan-1-ol as a drug candidate also involves careful consideration of its pharmacokinetic properties. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be evaluated to ensure safety and efficacy in clinical settings. Preclinical studies using animal models have provided valuable insights into these parameters, guiding further optimization efforts.

The future direction of research on 3-(5-aminop-pyrimidinyl)oxypropan-1-ol includes exploring its potential in combination therapies with other drugs or targeted agents. Combination therapy has emerged as a key strategy in overcoming drug resistance and enhancing treatment outcomes. By studying synergistic effects between different compounds, researchers aim to develop more effective regimens for treating complex diseases such as cancer.

In conclusion, 3-(5-aminop-pyrimidinyl)oxypropan-1-ol (CAS No. 1517882-96-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. Continued investigation into its biological activities and synthetic modifications will further expand its applications in medicine.